2-[[1-(6-Ethylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(6-ethylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C18H21N5O/c1-2-16-10-17(22-13-21-16)23-7-4-14(5-8-23)12-24-18-9-15(11-19)3-6-20-18/h3,6,9-10,13-14H,2,4-5,7-8,12H2,1H3
• InChI Key: OOSDWOSVGQNRDF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCC(CC2)COC3=NC=CC(=C3)C#N
• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol
• CAS No.: 2415602-41-2

Description

The compound “2-[[1-(6-Ethylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms. The compound also includes a piperidine ring, which is a common structural motif in many pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrimidine ring with an ethyl group attached, connected to a piperidine ring, with a methoxy group linking it to a pyridine ring with a carbonitrile group. The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carbonitrile group might undergo reactions typical of nitriles, such as hydrolysis. The pyrimidine and piperidine rings might also participate in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of polar groups, the overall shape and size of the molecule, and the specific functional groups present.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it contains a nitrile group, it might be toxic if ingested or inhaled, and could be irritating to the skin and eyes.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.